5-Cyclohexyl-1-phenyl-1,3,5-triazinane-2-thiol
Overview
Description
5-Cyclohexyl-1-phenyl-1,3,5-triazinane-2-thiol is a heterocyclic compound with the molecular formula C15H23N3S . It has an average mass of 277.428 Da and a monoisotopic mass of 277.161255 Da .
Synthesis Analysis
The synthesis of similar compounds like 1,3,5-tricyclohexyl-1,3,5-triazinane-2,4,6-trione has been achieved through an efficient and simple cyclotrimerization of isocyanatocyclohexane, performed at room temperature and under mild reaction conditions . The newly synthesized compound was characterized with FT-IR, 1H, and 13C NMR spectra .Molecular Structure Analysis
The molecule contains a total of 42 bonds, including 21 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 3 six-membered rings, 1 urea (-thio) derivative, and 1 tertiary amine (aliphatic) .Scientific Research Applications
Antibacterial Activity
The 1,3,5-triazine derivatives, including compounds like 5-Cyclohexyl-1-phenyl-1,3,5-triazinane-2-thiol, have been studied for their potential as antibacterial agents. They are particularly explored for combating multi-resistant bacteria. The phenylthiazole moiety present in these compounds is reported to contribute to their antibacterial efficacy .
Antimicrobial Resistance Research
These compounds are crucial in the research against antimicrobial resistance (AMR), a growing global health concern. The development of new small-molecule antibacterial agents from the substituted 1,3,5-triazine class is an active area of research, given their broad spectrum of biological activities .
Material Science
In the field of material science, triazine derivatives can serve as crosslinking agents or additives. They enhance the properties and performance of composite materials, such as polylactic acid/flax composites, especially under conditions like gamma irradiation .
Organic Synthesis
The triazine class of compounds is utilized in organic synthesis to create nitrogen-containing heterocycles. They can undergo reactions like the Inverse Electron Demand Diels-Alder to yield pyrimidines and novel-substituted pyridines, which are valuable in various chemical syntheses .
Drug Discovery
In drug discovery, the molecular docking of triazine derivatives helps identify potential drug targets. For instance, DNA gyrase has been found suitable for molecules from this class, aiding in the design of new antibacterial drugs .
Pharmaceutical Testing
5-Cyclohexyl-1-phenyl-1,3,5-triazinane-2-thiol is available for purchase as a high-quality reference standard. It is used in pharmaceutical testing to ensure accurate results in research and development .
properties
IUPAC Name |
5-cyclohexyl-1-phenyl-1,3,5-triazinane-2-thiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3S/c19-15-16-11-17(13-7-3-1-4-8-13)12-18(15)14-9-5-2-6-10-14/h2,5-6,9-10,13,15-16,19H,1,3-4,7-8,11-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYFLVGJVPACZGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CNC(N(C2)C3=CC=CC=C3)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701205575 |
Source
|
| Record name | 1,3,5-Triazine-2-thiol, 5-cyclohexylhexahydro-1-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701205575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Cyclohexyl-1-phenyl-1,3,5-triazinane-2-thiol | |
CAS RN |
1858250-41-5 |
Source
|
| Record name | 1,3,5-Triazine-2-thiol, 5-cyclohexylhexahydro-1-phenyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1858250-41-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3,5-Triazine-2-thiol, 5-cyclohexylhexahydro-1-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701205575 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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